3-(Benzyloxy)-1-benzothiophene-2-carbonitrile

• IUPAC Name: 3-phenylmethoxy-1-benzothiophene-2-carbonitrile
• InChI: InChI=1S/C16H11NOS/c17-10-15-16(13-8-4-5-9-14(13)19-15)18-11-12-6-2-1-3-7-12/h1-9H,11H2
• InChI Key: JFVBGKVSDFFIJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(SC3=CC=CC=C32)C#N
• Molecular Formula: C16H11NOS
• Molecular Weight: 265.3 g/mol

Description

The compound “3-(Benzyloxy)-1-benzothiophene-2-carbonitrile” is likely to be an organic compound due to the presence of carbon ©, hydrogen (H), nitrogen (N), sulfur (S), and oxygen (O) atoms. It contains a benzothiophene ring, which is a type of heterocyclic compound. The benzyloxy group attached at the 3rd position and a carbonitrile group at the 2nd position of the benzothiophene ring could potentially make this compound useful in various chemical reactions.

Synthesis Analysis

While specific synthesis methods for “3-(Benzyloxy)-1-benzothiophene-2-carbonitrile” are not available, similar compounds have been synthesized through various methods. For instance, compounds with benzyloxy groups have been synthesized through the reaction of the corresponding phenol with benzyl chloride in the presence of a base. The carbonitrile group could potentially be introduced through a cyanation reaction.

Molecular Structure Analysis

The molecular structure of “3-(Benzyloxy)-1-benzothiophene-2-carbonitrile” would likely be determined by techniques such as NMR, IR, and mass spectrometry. These techniques provide information about the types of atoms in the compound, their connectivity, and the functional groups present.

Chemical Reactions Analysis

The chemical reactivity of “3-(Benzyloxy)-1-benzothiophene-2-carbonitrile” would likely be influenced by the functional groups present. The benzyloxy group could potentially undergo reactions such as cleavage, while the carbonitrile group could participate in reactions such as nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(Benzyloxy)-1-benzothiophene-2-carbonitrile” would likely be influenced by its molecular structure. For instance, the presence of the polar carbonitrile group could impact its solubility, while the aromatic rings could influence its stability.

Scientific Research Applications

Heterocyclic Molecule Synthesis

Benzothiophenes, including derivatives like 3-(Benzyloxy)-1-benzothiophene-2-carbonitrile, are crucial in synthesizing heterocyclic molecules, which have substantial implications in medical and pharmaceutical fields. Their versatility allows the construction of complex molecules efficiently, directly converting carbon-hydrogen bonds into carbon-carbon bonds. Such molecules hold promise in addressing modern medical challenges (Shrives et al., 2017).

Intermediate in Medicinal Chemistry

The compound serves as a key intermediate in synthesizing selective estrogen receptor modulators like Raloxifene and its analogs, highlighting its significance in medicinal chemistry and drug development (Petrov, Popova, & Androsov, 2015).

Antibacterial and Antifungal Properties

Some derivatives of benzothiophenes exhibit notable antibacterial and antifungal activities, indicating their potential in developing new antimicrobial agents. The biological activities of these derivatives make them valuable in pharmaceutical research and drug design (Naganagowda & Petsom, 2011).

Antioxidant Activity

The derivatives of 3-(Benzyloxy)-1-benzothiophene-2-carbonitrile have been evaluated for their antioxidant properties. The ability to combat oxidative stress makes these compounds potential candidates for therapeutic applications in diseases caused by oxidative damage (Aghekyan et al., 2020).

Mechanism of Action

The mechanism of action of “3-(Benzyloxy)-1-benzothiophene-2-carbonitrile” would depend on its application. For instance, if it’s used as a pharmaceutical, it would interact with biological targets to exert its effects.

Safety and Hazards

While specific safety and hazard data for “3-(Benzyloxy)-1-benzothiophene-2-carbonitrile” are not available, compounds with similar functional groups can pose hazards. For instance, they may cause skin and eye irritation, and may be harmful if inhaled or swallowed.

Future Directions

The future research directions for “3-(Benzyloxy)-1-benzothiophene-2-carbonitrile” would likely depend on its potential applications. For instance, if it shows promise as a pharmaceutical, future research could focus on optimizing its synthesis, improving its efficacy, and assessing its safety.